Cas no 3705-21-3 (5-Hydroxy-1H-indole-3-carboxylic acid)

5-Hydroxy-1H-indole-3-carboxylic acid structure
3705-21-3 structure
5-Hydroxy-1H-indole-3-carboxylic acid
3705-21-3
C9H7NO3
177.1568
MFCD07776722
296357
583946

5-Hydroxy-1H-indole-3-carboxylic acid Properties

Names and Identifiers

    • 1H-Indole-3-carboxylicacid, 5-hydroxy-
    • 5-hydroxy- 1H-Indole-3-carboxylic acid
    • 5-hydroxyindole-3-carboxylic acid
    • 5-Hydroxy-1H-indole-3-carboxylic acid
    • 1H-Indole-3-carboxylic acid, 5-hydroxy-
    • RVWZUOPFHTYIEO-UHFFFAOYSA-N
    • Indole-3-carboxylic acid, 5-hydroxy-
    • FCH856828
    • AK395231
    • 5-Hydroxy-1H-indole-3-carboxylic acid #
    • AX8104245
    • 5-HYDROXYINDOLE-3-CARBOXYLICACID
    • O11444
    • CS-0097814
    • EN300-1275531
    • AKOS006286133
    • DTXSID90342709
    • DS-13526
    • AMY7409
    • 5-Hydroxyindole-3-carboxylic acid
    • FT-0692740
    • 3705-21-3
    • MFCD07776722
    • SCHEMBL1081795
    • DB-069483
    • +Expand
    • MFCD07776722
    • RVWZUOPFHTYIEO-UHFFFAOYSA-N
    • 1S/C9H7NO3/c11-5-1-2-8-6(3-5)7(4-10-8)9(12)13/h1-4,10-11H,(H,12,13)
    • O([H])C1C([H])=C([H])C2=C(C=1[H])C(C(=O)O[H])=C([H])N2[H]

Computed Properties

  • 177.04261
  • 3
  • 3
  • 1
  • 177.043
  • 13
  • 219
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.6
  • 73.3

Experimental Properties

  • 73.32
  • 1.78
  • 511.4°Cat760mmHg
  • 263.1°C
  • 1.57

5-Hydroxy-1H-indole-3-carboxylic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003996-100mg
5-Hydroxy-1H-indole-3-carboxylic acid
3705-21-3 97%
100mg
$37.00 2024-05-04
A2B Chem LLC
AB51162-100mg
5-Hydroxy-1H-indole-3-carboxylic acid
3705-21-3 97%
100mg
$34.00 2024-04-20
Aaron
AR0039HI-100mg
5-Hydroxy-1H-indole-3-carboxylic acid
3705-21-3 98%
100mg
$38.00
abcr
AB293676-250 mg
5-Hydroxyindole-3-carboxylic acid; .
3705-21-3
250MG
€214.80
Alichem
A199007449-5g
5-Hydroxy-1H-indole-3-carboxylic acid
3705-21-3 95%
5g
$1200.00 2023-09-02
Ambeed
A462006-100mg
5-Hydroxy-1H-indole-3-carboxylic acid
3705-21-3 97%
100mg
$46.0
Chemenu
CM239588-1g
5-Hydroxy-1H-indole-3-carboxylic acid
3705-21-3 95%
1g
$374 2021-08-04
Enamine
EN300-1275531-1.0g
5-hydroxy-1H-indole-3-carboxylic acid
3705-21-3
1g
$0.0
eNovation Chemicals LLC
D747965-100mg
5-Hydroxy-1H-indole-3-carboxylic acid
3705-21-3 97%
100mg
$170 2022-06-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTD576-100mg
5-hydroxy-1H-indole-3-carboxylic acid
3705-21-3 95%
100mg
¥771.0

5-Hydroxy-1H-indole-3-carboxylic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:3705-21-3)5-Hydroxy-1H-indole-3-carboxylic acid
A940948
99%/99%/99%/99%/99%
250.0mg/500.0mg/1.0g/5.0g/10.0g
161.0/226.0/322.0/967.0/1612.0